Cas no 94467-06-8 (7-methyl-2-oxaspiro4.5decane-1,3-dione)

• Product name: 7-methyl-2-oxaspiro4.5decane-1,3-dione
• CAS No: 94467-06-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 4345091

7-methyl-2-oxaspiro4.5decane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Oxaspiro[4.5]decane-1,3-dione, 7-methyl-
• 7-methyl-2-oxaspiro4.5decane-1,3-dione

• Inchi： 1S/C10H14O3/c1-7-3-2-4-10(5-7)6-8(11)13-9(10)12/h7H,2-6H2,1H3
• InChI Key： ATFCGGITKCOKIK-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCCC(C)C2)CC(=O)O1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 323.2±11.0 °C(Predicted)

Additional information on 7-methyl-2-oxaspiro4.5decane-1,3-dione

Recent Advances in the Study of 7-Methyl-2-oxaspiro[4.5]decane-1,3-dione (CAS: 94467-06-8)

The compound 7-methyl-2-oxaspiro[4.5]decane-1,3-dione (CAS: 94467-06-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic diketone derivative has been the subject of multiple studies aimed at elucidating its synthesis, biological activity, and potential as a scaffold for drug development. Recent literature highlights its role in modulating enzymatic activity and its utility in the design of novel bioactive molecules.

One of the key areas of research focuses on the synthetic pathways for 7-methyl-2-oxaspiro[4.5]decane-1,3-dione. A 2023 study published in the Journal of Organic Chemistry detailed an efficient, high-yield synthesis method using a catalytic spirocyclization approach. The study emphasized the compound's stability under physiological conditions, making it a promising candidate for further pharmacological evaluation. Additionally, the spirocyclic structure of this compound has been leveraged in the development of prodrugs, owing to its ability to undergo controlled hydrolysis in biological systems.

In terms of biological activity, recent investigations have explored the interaction of 7-methyl-2-oxaspiro[4.5]decane-1,3-dione with various enzyme targets. A preprint from BioRxiv (2024) reported its inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Furthermore, computational docking studies have identified binding affinities with proteins implicated in neurodegenerative disorders, opening new avenues for therapeutic intervention.

The pharmaceutical industry has also shown interest in this compound as a versatile intermediate. Patent filings from 2023-2024 describe its incorporation into drug candidates targeting metabolic diseases and cancer. For instance, a derivative of 7-methyl-2-oxaspiro[4.5]decane-1,3-dione was shown to enhance the bioavailability of a leading anticancer agent in preclinical trials, as reported in Molecular Pharmaceutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Current research is addressing these limitations through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-methyl-2-oxaspiro[4.5]decane-1,3-dione (CAS: 94467-06-8) represents a promising scaffold in medicinal chemistry, with recent studies underscoring its synthetic accessibility, biological relevance, and therapeutic potential. Ongoing research will likely expand its applications, particularly in targeted drug delivery and enzyme modulation.